![molecular formula C19H40N4O6S2 B2385072 N,N'-methanediylbis(3-{[2-(diethylamino)ethyl]sulfonyl}propanamide) CAS No. 294668-57-8](/img/structure/B2385072.png)
N,N'-methanediylbis(3-{[2-(diethylamino)ethyl]sulfonyl}propanamide)
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves radical polymerization or ion-associate reactions . For instance, the synthesis of a related compound, 4-amino-N-[2(diethylamino)ethyl]benzamide, involved reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature .Molecular Structure Analysis
The molecular structure of similar compounds is characterized by NMR spectroscopy . For example, the 1H NMR spectrum of procainamide-tetraphenyl borate complex is characterized by various signals corresponding to different protons in the molecule .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve changes in temperature and pH . For instance, poly(N-[2-(diethylamino)ethyl]acrylamide) exhibits a lower-critical solution temperature (LCST) phase transition in aqueous media .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often characterized by their behavior in response to changes in temperature and pH . For instance, the cloud-point temperature (TCP) and flocculation temperature (TCFT) of poly(2-(diethylamino)ethyl methacrylate)-based nanoparticles can be tuned via a postpolymerization betainization approach .Scientific Research Applications
Enzymatic Activity and Inhibition : A study by Gunsalus, Romesser, & Wolfe (1978) explored the preparation of coenzyme M analogues and their activity in the methyl coenzyme M reductase system. This enzyme system, found in Methanobacterium thermoautotrophicum, plays a role in methane biosynthesis. The study found that certain analogues could serve as precursors for ethane formation, while others were potent inhibitors of methane biosynthesis.
Mutagenesis and Genetic Studies : Löbbecke & Borstel (1962) investigated the mutational response of Habrobracon oocytes to ethyl methanesulfonate and nitrogen mustard, focusing on dominant and recessive lethal mutations. Their findings provide insights into the mutagenic effects of these compounds on cellular organisms (Löbbecke & Borstel, 1962).
Molecular and Supramolecular Structures : Jacobs, Chan, & O'Connor (2013) reported on the structures of N-[2-(pyridin-2-yl)ethyl] derivatives of methane-, benzene- and toluenesulfonamide. This study provided valuable information on the molecular and supramolecular structures of these compounds, which can be fundamental in understanding their chemical properties and potential applications (Jacobs, Chan, & O'Connor, 2013).
Electronic Structure and Vibrational Analysis : Tuttolomondo et al. (2005) conducted a study on ethyl methanesulfonate, focusing on its electronic structure and vibrational analysis. The study utilized optimization methods based on density functional theory and Moller-Plesset second-order perturbation theory, contributing to a deeper understanding of the electronic properties of such compounds (Tuttolomondo et al., 2005).
Bacterial Ethane Formation : A study by Oremland et al. (1988) explored bacterial ethane formation from reduced, ethylated sulfur compounds in anoxic sediments. This research is significant in understanding biogenic processes and their contribution to trace gas formation in natural environments (Oremland et al., 1988).
Mechanism of Action
The mechanism of action of similar compounds often involves changes in their physical and/or chemical properties in response to an externally applied stimulus . For example, temperature-responsive polymers and self-assembled nanostructures have attracted significant interest in recent years, particularly in regard to their use in biotechnological applications .
Safety and Hazards
Future Directions
The future directions for research on similar compounds often involve their potential applications in various fields such as drug delivery, sensing, and oil/lubricant viscosity modification . The ability to tune the behavior of temperature-responsive polymers and self-assembled nanostructures has attracted significant interest in recent years .
Properties
IUPAC Name |
3-[2-(diethylamino)ethylsulfonyl]-N-[[3-[2-(diethylamino)ethylsulfonyl]propanoylamino]methyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H40N4O6S2/c1-5-22(6-2)11-15-30(26,27)13-9-18(24)20-17-21-19(25)10-14-31(28,29)16-12-23(7-3)8-4/h5-17H2,1-4H3,(H,20,24)(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCBTPJUHPOKPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCS(=O)(=O)CCC(=O)NCNC(=O)CCS(=O)(=O)CCN(CC)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H40N4O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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